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molecular formula C10H13ClN2O4 B8758675 2-[(2-Chloro-4-nitrophenyl)(2-hydroxyethyl)amino]ethan-1-ol

2-[(2-Chloro-4-nitrophenyl)(2-hydroxyethyl)amino]ethan-1-ol

Cat. No. B8758675
M. Wt: 260.67 g/mol
InChI Key: ZNLRMZROBWXJCG-UHFFFAOYSA-N
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Patent
US05852011

Procedure details

Dissolved in 8 ml of DMSO were 10.0 g (57.0 mmol) of 3-chloro-4-fluronitrobenzene and 8.6 g (82 mmol) of diethanolamine. The thus-obtained mixture was stirred under heat for 2 hours at 140° C., followed by extraction with ethyl acetate. The solvent was distilled out under reduced pressure, whereby 9.5 g of the title compound were obtained as a yellow oil (yield: 64%).
Name
3-chloro-4-fluronitrobenzene
Quantity
10 g
Type
reactant
Reaction Step One
Name
diethanolamine
Quantity
8.6 g
Type
reactant
Reaction Step Two
Name
DMSO
Quantity
8 mL
Type
solvent
Reaction Step Three
Name
title compound
[Compound]
Name
oil
Yield
64%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([N+:9]([O-:11])=[O:10])[CH:5]=[CH:6][C:7]=1F.[NH:12]([CH2:16][CH2:17][OH:18])[CH2:13][CH2:14][OH:15]>CS(C)=O>[OH:15][CH2:14][CH2:13][N:12]([C:7]1[CH:6]=[CH:5][C:4]([N+:9]([O-:11])=[O:10])=[CH:3][C:2]=1[Cl:1])[CH2:16][CH2:17][OH:18]

Inputs

Step One
Name
3-chloro-4-fluronitrobenzene
Quantity
10 g
Type
reactant
Smiles
ClC=1C=C(C=CC1F)[N+](=O)[O-]
Step Two
Name
diethanolamine
Quantity
8.6 g
Type
reactant
Smiles
N(CCO)CCO
Step Three
Name
DMSO
Quantity
8 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Stirring
Type
CUSTOM
Details
The thus-obtained mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled out under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
OCCN(CCO)C1=C(C=C(C=C1)[N+](=O)[O-])Cl
Measurements
Type Value Analysis
AMOUNT: MASS 9.5 g
YIELD: CALCULATEDPERCENTYIELD 63.9%
[Compound]
Name
oil
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 64%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.